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• Description: Surface area of the graphitized mesoporous carbon was determined to be 77 m²/g. These are highly pure graphitized, porous carbon nanoparticles. Particles have large mesopores and some microporosity. Graphite lattice structure content of approximately 10%. An agglomeration of 30 nm mesoporous nanoparticles (TEM).; Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.; Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.; Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
• CAS No.: 1333-86-4
• Molecular Formula: C
• Molecular Weight: 12.011 g/mol
• IUPAC Name: carbon
• Standard InChI: InChI=1S/C
• Standard InChI Key: OKTJSMMVPCPJKN-UHFFFAOYSA-N
• Impurities: Benzene extract, 0-1.7%; Ash, 0-1.0%; Sulfur, 0-1.5% volatile matter, 0.4-9.0%; Polyaromatic hydrocarbons (PAH) are reportedly present in carbon blacks ... . /Carbon blacks/; Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/; Traces of Fe, SiO2, etc
• SMILES: [C]
• Canonical SMILES: [C]
• Boiling Point: Very high (USCG, 1999); Sublimes (NIOSH, 2016); 4200 °C; Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa; >4000 °C; sublimes; Sublimes
• Colorform: Fine black powder; Black solid; FINE BLACK POWDER; Black porous soild, course granules or powder; Steel gray to black greasy feeling solid.; Usually soft, black scales, crystals rare; Soft black hexagonal crystals; insol in water, acid, alkali; sol in liquid iron; density: 2.2 g/cu cm; MP: 4,489 °C (10.3 GPA); BP: 3,825 °C (sublimes); One of the softest known materials
• Melting Point: 6602 °F (Sublimes) (NIOSH, 2016); Sublimes; >3500 °C; ≈3550 °C; sublimes; 6602°F (sublimes); 6602°F (Sublimes)